Cas no 878741-67-4 (2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester
• CAS No: 878741-67-4
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD17215389
• CID: 4280725
• PubChem ID: 46912077
• Update Time: 2025-05-27

2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester
• methyl 4-(cyanomethyl)thiophene-2-carboxylate
• AKOS015898830
• 878741-67-4
• methyl4-(cyanomethyl)thiophene-2-carboxylate
• AS-48480
• SCHEMBL4208760
• MFCD17215389
• CS-0030350
• F31351

• MDL： MFCD17215389
• Inchi： 1S/C8H7NO2S/c1-11-8(10)7-4-6(2-3-9)5-12-7/h4-5H,2H2,1H3
• InChI Key： VGNQIBJZCTXQPN-UHFFFAOYSA-N
• SMILES： S1C=C(CC#N)C=C1C(=O)OC

Computed Properties

• Exact Mass: 181.01974964g/mol
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester

Recent Advances in the Study of 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester (CAS: 878741-67-4)

The compound 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester (CAS: 878741-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic thiophene derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional synthetic pathways. The study highlighted the compound's stability under various conditions, which is crucial for its potential use in pharmaceutical formulations.

Pharmacological investigations have revealed that 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester exhibits notable activity as a modulator of specific enzymatic pathways. Research conducted by a team at the University of Cambridge demonstrated its inhibitory effects on cytochrome P450 enzymes, which play a critical role in drug metabolism. This finding suggests its potential utility in enhancing the bioavailability of co-administered drugs, thereby improving therapeutic outcomes. Additionally, preliminary in vitro studies have indicated its anti-inflammatory properties, possibly mediated through the suppression of pro-inflammatory cytokines.

Further exploration into the mechanistic aspects of this compound has been carried out using computational modeling and molecular docking studies. These studies, published in Bioorganic & Medicinal Chemistry Letters (2024), have provided insights into the binding interactions of 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester with target proteins. The results suggest a high affinity for specific receptor sites, which could be leveraged in the design of new therapeutic agents for conditions such as chronic inflammation and metabolic disorders.

Despite these promising findings, challenges remain in the clinical translation of 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester. Current research is focused on addressing its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). A recent preclinical study highlighted the need for further optimization to improve its oral bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 2-Thiophenecarboxylic acid, 4-(cyanomethyl)-, methyl ester (CAS: 878741-67-4) represents a promising candidate for future therapeutic applications. Its unique chemical structure and diverse pharmacological activities make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanisms of action and optimize its pharmacological profile will be essential for its successful development into a clinically viable drug. The integration of synthetic chemistry, computational biology, and translational research will play a pivotal role in unlocking the full potential of this compound.